Cas no 146848-02-4 (Butanamide,N-[2-(methylsulfinyl)ethyl]-)

• Product Name: Butanamide,N-[2-(methylsulfinyl)ethyl]-
• CAS No: 146848-02-4
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 100991
• PubChem ID: 15312540
• Update Time: 2025-04-18

Butanamide,N-[2-(methylsulfinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-[2-(methylsulfinyl)ethyl]-
• Butanamide, N-[2-(methylsulfinyl)ethyl]-
• 146848-02-4
• N-[2-(Methylsulfinyl)ethyl]butanamide
• methyl(2-n-butyrylaminoethyl)sulfoxide
• N-(2-methylsulfinylethyl)butanamide
• SCHEMBL26345108

• Inchi： 1S/C7H15NO2S/c1-3-4-7(9)8-5-6-11(2)10/h3-6H2,1-2H3,(H,8,9)
• InChI Key： VLEOJSWHDHGYOL-UHFFFAOYSA-N
• SMILES： S(C)(CCNC(CCC)=O)=O

Computed Properties

• Exact Mass: 177.08245
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 46.17